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Compound of Interest

Compound Name:
4,5,6-Triaminopyrimidine sulfate

hydrate

Cat. No.: B014933 Get Quote

4,5,6-Triaminopyrimidine sulfate hydrate is a pivotal chemical intermediate, highly valued

within medicinal chemistry and pharmaceutical development.[1] Its significance lies in the

unique arrangement of three amino groups on the pyrimidine core, particularly the ortho-

diamine functionality at the 5 and 6 positions. This structural motif makes it an essential

building block for the synthesis of fused heterocyclic systems, most notably pteridines, which

are at the core of numerous biologically active molecules.[2][3] This guide serves as a technical

resource for researchers and drug development professionals, offering in-depth insights into its

synthesis, properties, core reactivity, and applications, grounded in established scientific

principles and methodologies.

Physicochemical and Structural Properties
A thorough understanding of a compound's physical and chemical properties is fundamental to

its effective use in a laboratory setting. 4,5,6-Triaminopyrimidine sulfate hydrate is typically a

solid material whose solubility and stability are key considerations for reaction setup and

storage.[4]
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Property Value Reference

Molecular Formula C₄H₇N₅ · H₂SO₄ · xH₂O [5]

Molecular Weight
223.21 g/mol (anhydrous

basis)
[6][7]

Appearance
Yellow to light brown

solid/powder
[5][8]

Melting Point >300 °C [9]

Solubility

Soluble in dimethyl sulfoxide

(DMSO).[4] Water solubility

may be limited but is present.

[5]

Storage

Store in a cool, dry, well-

ventilated place. Keep

container tightly closed.[8]

Core Synthesis Pathway: From Nitroso-pyrimidine
to Key Intermediate
The most common and efficient synthesis of 4,5,6-triaminopyrimidine involves the chemical

reduction of its nitroso precursor, 4,6-diamino-5-nitrosopyrimidine. This transformation is a

critical step, as the nitroso group is a reliable handle for introducing the C5-amino group,

thereby creating the reactive ortho-diamine moiety required for subsequent cyclization

reactions.

Expert Insight: The choice of reducing agent is paramount for achieving high yield and purity.

Catalytic hydrogenation using palladium on carbon (Pd/C) is often preferred due to its efficiency

and the clean nature of the reaction, which avoids the introduction of inorganic salts that can

complicate purification.[10] Alternatively, reducing agents like hydrazine hydrate or sodium

dithionite can be employed, though they may require more rigorous downstream purification.

[10][11]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA18788~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2016:03:48~~2%204%205%206-Tetraaminopyrimidine%20sulfate~~
https://pubchem.ncbi.nlm.nih.gov/compound/4_5_6-Triaminopyrimidine-sulfate
https://www.thermofisher.com/order/catalog/product/B21369.03
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA18788~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2016:03:48~~2%204%205%206-Tetraaminopyrimidine%20sulfate~~
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB21369&PLANT=d__ALF
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4112594.htm
https://www.fishersci.ca/shop/products/4-5-6-triaminopyrimidine-sulfate-hydrate-98-dry-wt-water-8-thermo-scientific/aab2136906
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA18788~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2016:03:48~~2%204%205%206-Tetraaminopyrimidine%20sulfate~~
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB21369&PLANT=d__ALF
https://www.chemicalbook.com/synthesis/4-5-6-triaminopyrimidine.htm
https://www.chemicalbook.com/synthesis/4-5-6-triaminopyrimidine.htm
https://patents.justia.com/patent/4167633
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014933?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4,6-Diamino-5-nitrosopyrimidine
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Caption: General workflow for the synthesis of 4,5,6-Triaminopyrimidine Sulfate.

Detailed Experimental Protocol: Catalytic Hydrogenation
Route
This protocol is a representative method for the synthesis of 4,5,6-triaminopyrimidine, which

can then be converted to its sulfate salt.

Vessel Preparation: Charge a suitable autoclave or hydrogenation vessel with 400 mL of

methanol and 4 g of 5% palladium on carbon catalyst.[10]

Reactant Addition: Add the wetted 4,6-diamino-5-nitrosopyrimidine starting material to the

vessel.

Hydrogenation: Seal the vessel and purge with nitrogen gas before introducing hydrogen

gas. Stir the reaction mixture vigorously at room temperature under a hydrogen atmosphere.

Reaction Monitoring: Monitor the reaction progress by tracking hydrogen uptake or using

thin-layer chromatography (TLC) until the starting material is fully consumed.

Work-up: Once the reaction is complete, carefully filter the mixture to remove the Pd/C

catalyst. The filtrate contains the desired 4,5,6-triaminopyrimidine.

Isolation as Sulfate Salt: Remove the methanol from the filtrate by rotary evaporation. The

resulting crude 4,5,6-triaminopyrimidine can often be used directly.[10] For purification as the
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sulfate salt, dissolve the crude product in water, and carefully add sulfuric acid. The 4,5,6-
triaminopyrimidine sulfate hydrate will precipitate and can be collected by filtration,

washed, and dried.

Application in Heterocyclic Chemistry: The Gateway
to Pteridines
The primary utility of 4,5,6-triaminopyrimidine sulfate hydrate is as a precursor for

constructing the pteridine ring system. Pteridines are bicyclic heterocycles composed of fused

pyrimidine and pyrazine rings.[3] This scaffold is found in essential cofactors like folic acid and

biopterin and is a common core in many drug candidates.[12][13]

The key reaction is the condensation of the 5,6-diamino groups of the pyrimidine with a 1,2-

dicarbonyl compound (e.g., glyoxal, a-ketoaldehydes, or a-ketoesters).[2]

Mechanistic Insight: The reaction proceeds via a regioselective condensation. The C5 amino

group is generally more nucleophilic than the C6 amino group, leading it to react preferentially

with the more electrophilic carbonyl group of the dicarbonyl compound.[3] This regioselectivity

is crucial for controlling the substitution pattern on the final pteridine ring, a key factor in

modulating biological activity.

Reactants

4,5,6-Triaminopyrimidine
(ortho-diamine)

Condensation
Reaction

1,2-Dicarbonyl Compound
(e.g., Glyoxal)

Pteridine Ring System Forms Fused Rings

Click to download full resolution via product page

Caption: Condensation reaction forming the core pteridine scaffold.
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Relevance in Drug Development and Medicinal
Chemistry
The pyrimidine core and its derivatives are cornerstones of modern pharmacology, exhibiting a

vast range of biological activities including anticancer, antimicrobial, anti-inflammatory, and

antiviral properties.[1][14] 4,5,6-Triaminopyrimidine sulfate hydrate serves as a key starting

material in the synthesis of complex molecules targeting these therapeutic areas.

Anticancer Agents: Many kinase inhibitors and folate pathway antagonists used in oncology

feature a pteridine or related heterocyclic core derived from diaminopyrimidines.[15][16]

Antimicrobial Agents: The compound is a precursor for developing novel antimicrobial

agents, potentially enhancing the efficacy of treatments against resistant bacterial strains.[1]

Agricultural Chemistry: Beyond pharmaceuticals, it is also explored in agricultural chemistry

for formulating plant growth regulators and other agrochemicals.[1]

Safety, Handling, and Storage
As with any laboratory chemical, proper handling of 4,5,6-triaminopyrimidine sulfate hydrate
is essential for user safety. The information below is a summary derived from safety data

sheets (SDS).
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Hazard Information Precautionary Measures & PPE

Hazard Statements

Causes skin irritation (H315), Causes serious

eye irritation (H319), May cause respiratory

irritation (H335).[4][5][8]

Prevention (P-Statements)

P261: Avoid breathing dust. P280: Wear

protective gloves, eye protection, and face

protection. P264: Wash skin thoroughly after

handling.[5][8]

Personal Protective Equipment (PPE)

Chemical safety goggles (compliant with EN

166), protective gloves (e.g., nitrile rubber), and

a lab coat are mandatory.[5][17] Use only in a

well-ventilated area or under a chemical fume

hood.[17]

First Aid

Eyes: Rinse cautiously with water for several

minutes. Remove contact lenses if present and

easy to do. Continue rinsing and seek medical

attention.[8] Skin: Wash with plenty of soap and

water. If irritation occurs, get medical advice.[8]

Inhalation: Remove person to fresh air and keep

comfortable for breathing. Call a poison center

or doctor if you feel unwell.[8]

Incompatibilities Incompatible with strong oxidizing agents.[4][17]

Trustworthiness in Practice: The protocols and safety guidelines presented are synthesized

from publicly available, authoritative sources such as manufacturer SDS and peer-reviewed

literature. Adherence to these guidelines forms a self-validating system for safe and effective

experimentation. Always consult the specific SDS for the material you are using before

commencing any work.

Conclusion and Future Outlook
4,5,6-Triaminopyrimidine sulfate hydrate is more than a simple chemical; it is an enabling

tool for innovation in drug discovery and materials science. Its straightforward synthesis and,

more importantly, its predictable reactivity make it an invaluable building block for creating

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.fishersci.ca/shop/products/4-5-6-triaminopyrimidine-sulfate-hydrate-98-dry-wt-water-8-thermo-scientific/aab2136906
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA18788~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2016:03:48~~2%204%205%206-Tetraaminopyrimidine%20sulfate~~
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB21369&PLANT=d__ALF
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA18788~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2016:03:48~~2%204%205%206-Tetraaminopyrimidine%20sulfate~~
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB21369&PLANT=d__ALF
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA18788~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2016:03:48~~2%204%205%206-Tetraaminopyrimidine%20sulfate~~
https://www.fishersci.com/store/msds?partNumber=AC137930250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC137930250&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB21369&PLANT=d__ALF
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB21369&PLANT=d__ALF
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB21369&PLANT=d__ALF
https://www.fishersci.ca/shop/products/4-5-6-triaminopyrimidine-sulfate-hydrate-98-dry-wt-water-8-thermo-scientific/aab2136906
https://www.fishersci.com/store/msds?partNumber=AC137930250&countryCode=US&language=en
https://www.benchchem.com/product/b014933?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014933?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


molecular complexity. The continued exploration of pteridine-based scaffolds and other fused

pyrimidine systems ensures that this versatile intermediate will remain a compound of high

interest to the scientific community. Future research will likely focus on developing even more

efficient and greener synthetic routes and expanding its application in the creation of novel

therapeutics with improved potency and selectivity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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